Cas no 1704063-62-6 (2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid)

• Product Name: 2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid
• CAS No: 1704063-62-6
• MF: C₁₁H₁₇BN₂O₄S
• MW: 284.139681577683
• MDL: MFCD28396565
• CID: 4674944
• Update Time: 2025-05-27

2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-ylsulfonyl)phenylboronic acid
• AM87913
• (2-((4-Methylpiperazin-1-yl)sulfonyl)phenyl)boronic acid
• 2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid

• MDL： MFCD28396565
• Inchi： 1S/C11H17BN2O4S/c1-13-6-8-14(9-7-13)19(17,18)11-5-3-2-4-10(11)12(15)16/h2-5,15-16H,6-9H2,1H3
• InChI Key： QOWGKWOHBFPQSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1B(O)O)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Topological Polar Surface Area: 89.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid

Comprehensive Overview of 2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid (CAS No. 1704063-62-6)

2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid (CAS No. 1704063-62-6) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This compound, characterized by its unique sulfonyl and boronic acid functional groups, serves as a versatile building block for the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes a 4-methylpiperazine moiety, enhances its solubility and reactivity, making it a valuable intermediate in cross-coupling reactions such as the Suzuki-Miyaura reaction.

The growing interest in boronic acid derivatives like 2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid is driven by their applications in drug discovery, particularly in the design of protease inhibitors and kinase-targeted therapies. Researchers are increasingly exploring its potential in the development of next-generation therapeutics for diseases such as cancer, diabetes, and neurodegenerative disorders. The compound’s ability to form stable covalent bonds with biological targets makes it a promising candidate for targeted drug delivery systems and bioconjugation strategies.

In the realm of organic synthesis, CAS No. 1704063-62-6 is prized for its role in facilitating carbon-carbon and carbon-heteroatom bond formations. Its phenylboronic acid group is particularly useful in palladium-catalyzed reactions, which are central to the construction of complex molecular architectures. Recent advancements in green chemistry have also highlighted the compound’s potential in reducing the environmental impact of synthetic processes, aligning with the global push for sustainable chemical manufacturing.

From a materials science perspective, 2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid is being investigated for its utility in the development of functional polymers and sensors. Its ability to interact with diols and other hydroxyl-containing compounds makes it an excellent candidate for glucose-sensing applications, which are critical in the management of diabetes. Additionally, its incorporation into smart materials could pave the way for innovations in responsive coatings and drug-eluting devices.

The compound’s CAS No. 1704063-62-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic routes, physicochemical properties, and safety data. Researchers are also keen to understand its stability under various conditions and its compatibility with other reagents. These topics are often discussed in forums and publications dedicated to advanced organic chemistry and pharmaceutical development.

In conclusion, 2-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid (CAS No. 1704063-62-6) represents a critical tool in modern chemistry and biotechnology. Its multifaceted applications, from drug design to materials engineering, underscore its importance in addressing some of the most pressing challenges in science and technology. As research continues to uncover new uses for this compound, its role in innovation-driven industries is expected to expand significantly.